![molecular formula C21H17FN2O5 B2397312 N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide CAS No. 1021261-62-0](/img/structure/B2397312.png)
N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide
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Description
The compound “N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide” is a complex organic molecule. The compound contains a 2,3-dihydrobenzo[b][1,4]dioxin subunit , which has been studied for its anti-inflammatory properties .
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed in several studies . For instance, the crystal structure of (E)-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methylene)-N-phenylhydrazinecarbothioamide, a compound with a similar structure, has been reported .Scientific Research Applications
Synthesis and Characterization
- The synthesis of complex organic compounds involving fluorobenzyl and carboxamide functionalities often employs advanced techniques to achieve desired structural features. For instance, studies involving the synthesis and characterization of compounds with similar structures highlight the use of nuclear magnetic resonance (NMR) spectroscopy, including 19F-NMR, to elucidate structural details and support compound selection for further development in drug discovery programs (Monteagudo et al., 2007).
Biological Activity
- Research on compounds with benzodioxin and carboxamide moieties has explored their potential biological activities, such as antiviral properties, particularly against HIV. The development of HIV integrase inhibitors showcases the relevance of similar compounds in therapeutic applications (Yamuna et al., 2013). Additionally, the exploration of receptor mechanisms in binge eating models in rats suggests a role for compounds targeting specific neural pathways, indicating a broad spectrum of potential pharmacological interventions for compulsive behaviors (Piccoli et al., 2012).
Antimicrobial and Cytotoxic Activity
- Synthesized compounds incorporating elements of the query compound's structure have been evaluated for antimicrobial and cytotoxic activities. For example, derivatives of benzodioxaphosphole and tetrazol-thiophene carboxamides were explored for their antimicrobial efficacy and docking studies, indicating potential utility in addressing microbial infections (Talupur et al., 2021). Similarly, studies on dibenzodioxin carboxamides have shown promising in vitro and in vivo antitumor activity, underscoring the potential of such compounds in cancer therapy (Lee et al., 1992).
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1H-pyridine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O5/c22-14-3-1-13(2-4-14)12-29-20-11-23-16(10-17(20)25)21(26)24-15-5-6-18-19(9-15)28-8-7-27-18/h1-6,9-11H,7-8,12H2,(H,23,25)(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWCOCULFEJPVJP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC(=O)C(=CN3)OCC4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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